molecular formula C9H4ClF2NO B597994 3-Chloro-7,8-difluoroquinolin-4(1H)-one CAS No. 1204810-01-4

3-Chloro-7,8-difluoroquinolin-4(1H)-one

Cat. No.: B597994
CAS No.: 1204810-01-4
M. Wt: 215.584
InChI Key: IRPGSZUAMZWYRR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Chloro-7,8-difluoroquinolin-4(1H)-one is a fluorinated quinolinone derivative characterized by a bicyclic aromatic core with chlorine and fluorine substituents at positions 3, 7, and 6. Quinolinones are pivotal in medicinal chemistry due to their structural versatility and bioactivity, particularly as kinase inhibitors, antimicrobial agents, or intermediates in drug synthesis .

Properties

CAS No.

1204810-01-4

Molecular Formula

C9H4ClF2NO

Molecular Weight

215.584

IUPAC Name

3-chloro-7,8-difluoro-1H-quinolin-4-one

InChI

InChI=1S/C9H4ClF2NO/c10-5-3-13-8-4(9(5)14)1-2-6(11)7(8)12/h1-3H,(H,13,14)

InChI Key

IRPGSZUAMZWYRR-UHFFFAOYSA-N

SMILES

C1=CC(=C(C2=C1C(=O)C(=CN2)Cl)F)F

Synonyms

3-Chloro-7,8-difluoro-4-hydroxyquinoline

Origin of Product

United States

Comparison with Similar Compounds

The structural and functional attributes of 3-Chloro-7,8-difluoroquinolin-4(1H)-one are best contextualized against related quinolinone derivatives and heterocyclic analogs. Below is a detailed analysis:

Structural and Functional Analogues

Table 1: Comparative Analysis of Key Compounds

Compound Name Substituents/Modifications Key Properties/Applications Synthesis Yield/Purity References
3-Chloro-7,8-dimethoxyquinolin-2(1H)-one -Cl (C3), -OCH3 (C7, C8), ketone at C2 High solubility in alkaline solutions; side product in cyclization reactions 75% (purified via ethyl acetate wash)
4-(((3-Chlorophenyl)(pyridin-4-yl)amino)methyl)-7,8-difluoroquinolin-2(1H)-one -Cl (C3), -F (C7, C8), amino-methyl-pyridine Potential kinase inhibition; enhanced steric bulk Feasible synthesis route (no yield specified)
3-Chloro-1-(trifluoromethyl)-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile Partially saturated ring; -CF3, -CN groups Pharmaceutical intermediate; nitrile reactivity 97% purity (commercial)
3-((3-Chlorophenyl)sulfonyl)-8-fluoroquinolin-4(1H)-one -SO2-(3-ClPh) (C3), -F (C8) Electron-deficient core; sulfonyl group enhances acidity 97% purity (commercial)
Key Insights

Substituent Effects on Reactivity and Solubility: The 3-Chloro-7,8-dimethoxyquinolin-2(1H)-one () shares halogen and oxygen substituents but differs in ketone position (C2 vs. C4). Sulfonyl and trifluoromethyl groups () introduce strong electron-withdrawing effects, altering redox properties and acidity compared to the target compound’s chlorine/fluorine motif .

Synthetic Accessibility :

  • The target compound’s synthesis likely parallels methods in , where cyclization under alkaline conditions and selective purification are critical. However, fluorine incorporation may require specialized fluorinating agents, increasing complexity versus methoxy or sulfonyl derivatives .

Biological and Chemical Applications: Amino-methyl-pyridine derivatives () exhibit enhanced steric bulk and hydrogen-bonding capacity, making them candidates for targeted therapies. In contrast, the target compound’s compact structure may favor passive membrane diffusion . Tetrahydroisoquinoline analogs () with nitrile groups are more reactive in nucleophilic substitutions, whereas quinolinones like the target compound are typically stable under physiological conditions .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.